5-Amino-3-hydroxy-2-methylbenzoic acid

• IUPAC Name: 5-amino-3-hydroxy-2-methylbenzoic acid
• InChI: InChI=1S/C8H9NO3/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3,10H,9H2,1H3,(H,11,12)
• InChI Key: MBMFYWDQFUONAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1O)N)C(=O)O
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• CAS No.: 147216-91-9

Description

5-Amino-3-hydroxy-2-methylbenzoic acid is a chemical compound with the molecular formula C8H9NO3 and a molecular weight of 167.16. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of an aromatic ring with three substituents: an amino group, a hydroxy group, and a methyl group. The InChI code for this compound is 1S/C8H9NO3/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3,10H,9H2,1H3,(H,11,12).

Physical and Chemical Properties Analysis

This compound is a solid substance at room temperature. More detailed physical and chemical properties are not available at this time.

Synthesis routes and methods

Procedure details

A mixture of 7.00 g of 3,5-dihydroxy-2-methylbenzoic acid, 5.40 g of ammonium chloride, and 20 ml of 25% aqueous ammonia was heated to 180° C. for 40 hours in a pressure vessel. After cooling, the mixture was evaporated in vacuo. The residue was taken up in 230 ml of 6N hydrochloric acid, and the mixture was heated at reflux for 16 hours. After cooling, unsoluble material was removed by filtration, and the filtrate was evaporated in vacuo. The residue was supended in 100 ml of water, the pH of the suspension was adjusted to 4.5 by the addition of 3N sodium hydroxide, and the mixture was cooled to 0° C. for 30 minutes. The precipitate was isolated by filtration and dried to give 2.50 g of 5-amino-3-hydroxy-2-methylbenzoic acid as white crystals, m.p. >250° C.